Cas no 313402-37-8 (5-(1,3-Benzothiazol-2-yl)-2-methylaniline)

• Product Name: 5-(1,3-Benzothiazol-2-yl)-2-methylaniline
• CAS No: 313402-37-8
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• MDL: MFCD00579040
• CID: 1446852
• PubChem ID: 735970
• Update Time: 2025-05-28

5-(1,3-Benzothiazol-2-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-(2-benzothiazolyl)-2-methyl-
• SR-01000430172-1
• 313402-37-8
• STK345451
• BBL008057
• G32333
• MFCD00579040
• SCHEMBL2240330
• 5-(benzo[d]thiazol-2-yl)-2-methylaniline
• EU-0004622
• CHEMBL1951354
• DB-086705
• VS-01805
• 5-(1,3-benzothiazol-2-yl)-2-methylaniline
• EN300-230323
• AKOS000108506
• Z57441720
• CS-0240856
• SR-01000430172
• BRD-K18915518-001-01-7
• 5-Benzothiazol-2-yl-2-methyl-phenylamine
• 5-(1,3-Benzothiazol-2-yl)-2-methylaniline

• MDL： MFCD00579040
• Inchi： 1S/C14H12N2S/c1-9-6-7-10(8-11(9)15)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3
• InChI Key： RLYKSASURFRWIY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 240.07226
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91

5-(1,3-Benzothiazol-2-yl)-2-methylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-(1,3-Benzothiazol-2-yl)-2-methylaniline

Comprehensive Overview of 5-(1,3-Benzothiazol-2-yl)-2-methylaniline (CAS No. 313402-37-8)

5-(1,3-Benzothiazol-2-yl)-2-methylaniline, with the CAS number 313402-37-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a benzothiazole core linked to a 2-methylaniline moiety, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its unique structural attributes contribute to its potential applications in drug discovery, fluorescence probes, and polymer chemistry.

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In summary, 5-(1,3-Benzothiazol-2-yl)-2-methylaniline (CAS No. 313402-37-8) exemplifies innovation at the intersection of organic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to functional materials—underscore its importance in contemporary research. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point in scientific and commercial discussions.